(2S,3R)-2-ethyl-N-[(5-fluoro-1H-benzimidazol-4-yl)methyl]oxolane-3-carboxamide

• IUPAC Name: (2S,3R)-2-ethyl-N-[(5-fluoro-1H-benzimidazol-4-yl)methyl]oxolane-3-carboxamide
• InChI: InChI=1S/C15H18FN3O2/c1-2-13-9(5-6-21-13)15(20)17-7-10-11(16)3-4-12-14(10)19-8-18-12/h3-4,8-9,13H,2,5-7H2,1H3,(H,17,20)(H,18,19)/t9-,13+/m1/s1
• InChI Key: MQTJGFRYQJMQOA-RNCFNFMXSA-N
• Canonical SMILES: CCC1C(CCO1)C(=O)NCC2=C(C=CC3=C2N=CN3)F
• Isomeric SMILES: CC[C@H]1[C@@H](CCO1)C(=O)NCC2=C(C=CC3=C2N=CN3)F
• Molecular Formula: C15H18FN3O2
• Molecular Weight: 291.32 g/mol

Description

(2S,3R)-2-ethyl-N-[(5-fluoro-1H-benzimidazol-4-yl)methyl]oxolane-3-carboxamide is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine.

Mechanism of Action

The exact mechanism of action of (2S,3R)-2-ethyl-N-[(5-fluoro-1H-benzimidazol-4-yl)methyl]oxolane-3-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in DNA replication and cell division. This leads to the death of cancer cells and the inhibition of viral replication.
Biochemical and Physiological Effects:
Studies have shown that this compound can cause DNA damage and induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the replication of viruses by interfering with their ability to replicate their genetic material.

Advantages and Limitations for Lab Experiments

One advantage of using (2S,3R)-2-ethyl-N-[(5-fluoro-1H-benzimidazol-4-yl)methyl]oxolane-3-carboxamide in lab experiments is its specificity for certain enzymes, which makes it a useful tool for studying the mechanisms of DNA replication and cell division. However, one limitation is that it can be toxic to normal cells at high concentrations, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on (2S,3R)-2-ethyl-N-[(5-fluoro-1H-benzimidazol-4-yl)methyl]oxolane-3-carboxamide. One area of interest is the development of new derivatives of the compound with improved anti-cancer or anti-viral activity. Another area of research is the use of the compound in combination with other drugs to enhance its effectiveness. Additionally, more studies are needed to fully understand the mechanism of action of the compound and its potential side effects.

Synthesis Methods

The synthesis of (2S,3R)-2-ethyl-N-[(5-fluoro-1H-benzimidazol-4-yl)methyl]oxolane-3-carboxamide involves several steps. The starting material is 5-fluoro-1H-benzimidazole, which undergoes a reaction with 2-bromoethanol to form 5-fluoro-1H-benzimidazole-2-ethanol. This intermediate is then reacted with (2S,3R)-3-amino-2-ethyl-1-oxiranecarboxylic acid to form the final product, this compound.

Scientific Research Applications

(2S,3R)-2-ethyl-N-[(5-fluoro-1H-benzimidazol-4-yl)methyl]oxolane-3-carboxamide has been studied for its potential applications in the treatment of various diseases. It has been found to have anti-cancer properties and has been studied as a potential treatment for leukemia and solid tumors. It has also been studied for its potential use in the treatment of viral infections, such as HIV and hepatitis B.